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Compound of Interest

Compound Name: 3,5-Difluoroisonicotinonitrile

Cat. No.: B577487

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for 3,5-Difluoroisonicotinonitrile. This guide
compiles the available information and provides extrapolated data based on analogous
compounds. All experimental procedures are proposed and should be performed with caution
by qualified personnel.

Introduction

3,5-Difluoroisonicotinonitrile, also known as 4-Cyano-3,5-difluoropyridine, is a fluorinated
pyridine derivative with potential applications in medicinal chemistry and materials science. The
introduction of fluorine atoms onto the pyridine ring can significantly alter the molecule's
physicochemical properties, including its electronics, lipophilicity, and metabolic stability. These
modifications are highly sought after in drug discovery to enhance pharmacokinetic and
pharmacodynamic profiles. The nitrile group serves as a versatile chemical handle for further
synthetic transformations.

Chemical and Physical Properties

While specific experimental data for 3,5-Difluoroisonicotinonitrile is scarce, the following
table summarizes its known properties and provides estimated values for others.
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Property Value Source/Method

CAS Number 1214377-09-9

Synonym 4-Cyano-3,5-difluoropyridine

Molecular Formula CeH2F2Nz2

Molecular Weight 140.09 g/mol

Appearance White- to off-white solid Analogy
(Predicted)

Melting Point Not available

Boiling Point Not available

Density Not available

Soluble in common organic
Solubility solvents (e.g., DMSO, DMF, Analogy
CH2Cl2) (Predicted)

Synthesis

A definitive, peer-reviewed synthesis protocol for 3,5-Difluoroisonicotinonitrile is not readily
available in the public domain. However, based on established methodologies for the synthesis
of similar fluorinated pyridines and cyanopyridines, a plausible synthetic route can be
proposed.

Proposed Synthetic Pathway: Nucleophilic Aromatic
Substitution

A common method for introducing a cyano group onto an aromatic ring is through nucleophilic
aromatic substitution of a suitable leaving group, such as a halogen, with a cyanide salt.

Reaction Scheme:
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NaCN or KCN
(Cyanide Source)
Polar Aprotic Solvent
(e.g., DMSO, DMF)

G,4,5-Trif|uoropyridine Heat 3,5-Difluoroisonicotinonitrila

3,5-Difluoroisonicotinonitrile

Encreased Lipophilicita Gltered pKa [Metabolic Stabilita

armacokinetic & Phaymacodynamic Effec

[Enhanced Membrane Permeabilita Emproved Target Bindina Geduced Metabolic DegradatioD
Potential Therapeutic Agent

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide: 3,5-Difluoroisonicotinonitrile
(CAS Number 1214377-09-9)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577487#3-5-difluoroisonicotinonitrile-cas-number-
1214377-09-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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